Cas no 1806474-03-2 (2,4-Dimethyl-6-(trifluoromethylthio)anisole)

• Product Name: 2,4-Dimethyl-6-(trifluoromethylthio)anisole
• CAS No: 1806474-03-2
• MF: C₁₀H₁₁F₃OS
• MW: 236.253952264786
• CID: 5001427
• Update Time: 2025-05-20

2,4-Dimethyl-6-(trifluoromethylthio)anisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-(trifluoromethylthio)anisole

• Inchi： 1S/C10H11F3OS/c1-6-4-7(2)9(14-3)8(5-6)15-10(11,12)13/h4-5H,1-3H3
• InChI Key： HHDLAABDBQWYOK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C)=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 4.3
• Topological Polar Surface Area: 34.5

Additional information on 2,4-Dimethyl-6-(trifluoromethylthio)anisole

Introduction to 2,4-Dimethyl-6-(trifluoromethylthio)anisole (CAS No. 1806474-03-2)

2,4-Dimethyl-6-(trifluoromethylthio)anisole, identified by its Chemical Abstracts Service (CAS) number 1806474-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfides, characterized by the presence of a sulfur atom bonded to a phenyl ring. The structural features of 2,4-Dimethyl-6-(trifluoromethylthio)anisole include two methyl groups at the 2- and 4-positions of the phenyl ring and a trifluoromethylthio group at the 6-position. These substituents contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The trifluoromethylthio group is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and electronic properties of the molecule. This feature makes 2,4-Dimethyl-6-(trifluoromethylthio)anisole a versatile building block in organic synthesis, enabling the construction of more complex molecules with tailored functionalities. The presence of multiple reactive sites on the aromatic ring allows for diverse chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed coupling reactions.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. 2,4-Dimethyl-6-(trifluoromethylthio)anisole has been investigated for its potential role in drug discovery and development. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity in drug candidates. This has led to its incorporation into various pharmacophores designed to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 2,4-Dimethyl-6-(trifluoromethylthio)anisole is its utility as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their prevalence in natural products and approved drugs. The ability to functionalize the aromatic ring with different groups allows chemists to explore a wide range of structural possibilities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups, expanding the molecular diversity accessible from this starting material.

Recent advances in computational chemistry have also contributed to the understanding of 2,4-Dimethyl-6-(trifluoromethylthio)anisole's reactivity. Molecular modeling studies have provided insights into how the electronic distribution around the molecule influences its interactions with other chemical entities. These insights are crucial for designing synthetic routes that maximize yield and selectivity. Additionally, computational methods have been used to predict potential side reactions, allowing for more efficient optimization of reaction conditions.

The agrochemical industry has also shown interest in 2,4-Dimethyl-6-(trifluoromethylthio)anisole due to its potential as an intermediate in the synthesis of pesticides and herbicides. The structural features of this compound make it a suitable candidate for developing novel agrochemicals that offer improved efficacy and environmental compatibility. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in plant growth regulation, offering a promising avenue for developing next-generation crop protection agents.

In conclusion, 2,4-Dimethyl-6-(trifluoromethylthio)anisole (CAS No. 1806474-03-2) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in organic chemistry and drug discovery.